4-(5-Methyl-pyridin-2-ylamino)-cyclohexanol

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 4-[(5-methylpyridin-2-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C12H18N2O/c1-9-2-7-12(13-8-9)14-10-3-5-11(15)6-4-10/h2,7-8,10-11,15H,3-6H2,1H3,(H,13,14)
• InChI Key: TXAJRSUNYMCUOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2CCC(CC2)O

Description

4-(5-Methyl-pyridin-2-ylamino)-cyclohexanol is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(5-Methyl-pyridin-2-ylamino)-cyclohexanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-Methyl-pyridin-2-ylamino)-cyclohexanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-Chloro-5-methyl-pyridine (0.1 g, 0.78 mmol), 4-amino-cyclohexanol (0.117 g, 0.78 mmol), Pd2(dba)3 (0.057 g, 0.0624 mmol), t-BuONa (0.262 g, 2.73 mmol) and Binap (0.076 g, 0.1248 mmol) in toluene (10 mL) was stirred at 85° C. until TLC analysis confirmed the absence of starting materials. Then the mixture was diluted with water (10 mL), and extracted with EtOAc (3×20 mL). The combined organic extracts were washed with water (5 mL) and brine (10 mL), dried over Na2SO4, and filtered. The filtrate was evaporated in vacuo and the residue was purified by column chromatography (EtOAc:Petrol ether=1:2) to provide 4-(5-methyl-pyridin-2-ylamino)-cyclohexanol (0.06 g, yield 60%) as a solid.